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Compound of Interest

Compound Name: Dazomet

Cat. No.: B121842

Introduction

Fusarium wilt, a soil-borne disease caused by various species of the fungus Fusarium, poses a
significant threat to a wide range of agricultural crops, leading to substantial economic losses
worldwide.[1] Effective management of this pathogen is crucial for maintaining crop health and
yield. Dazomet, a broad-spectrum soil fumigant, has emerged as a valuable tool in the control
of Fusarium wilt.[2] When applied to moist soil, dazomet decomposes to release methyl
isothiocyanate (MITC), a volatile and potent biocide that effectively suppresses a wide range of
soil-borne pathogens, including Fusarium spp., nematodes, and weeds.[3][4]

These application notes provide researchers, scientists, and drug development professionals
with detailed protocols and efficacy data for the use of dazomet in controlling Fusarium wilt in
an agricultural research setting.

Mechanism of Action

Dazomet is a granular product that, upon contact with moist soil, undergoes chemical
decomposition to release methyl isothiocyanate (MITC).[3] MITC is the primary active
compound responsible for the fumigant's biocidal activity. This gas diffuses through the soil
pores, effectively sterilizing the treated zone by inhibiting key enzymatic processes in soil-borne
pathogens like Fusarium oxysporum.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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